Cas no 100219-71-4 ((6-Bromo-2-oxo-1,3-benzoxazol-3(2H)-yl)acetic Acid)

• Product Name: (6-Bromo-2-oxo-1,3-benzoxazol-3(2H)-yl)acetic Acid
• CAS No: 100219-71-4
• MF: C₉H₆BrNO₄
• MW: 272.052241802216
• MDL: MFCD00700893
• CID: 3547684
• PubChem ID: 1100645
• Update Time: 2025-09-27

(6-Bromo-2-oxo-1,3-benzoxazol-3(2H)-yl)acetic Acid Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Benzoxazoleacetic acid, 6-bromo-2-oxo-
• 2-(6-bromo-2-keto-1,3-benzoxazol-3-yl)acetic acid
• 2-(6-bromo-2-oxo-1,3-benzoxazol-3-yl)acetic acid
• 2-(6-bromo-2-oxo-1,3-benzoxazol-3-yl)ethanoic acid
• (6-Bromo-2-oxo-1,3-benzoxazol-3(2H)-yl)acetic acid
• 2-(6-Bromo-2-oxobenzo[d]oxazol-3(2H)-yl)acetic acid
• Oprea1_043719
• Oprea1_196375
• STK801718
• AKOS015997970
• 2-(6-Bromo-2-oxobenzo[d]oxazol-3(2H)-yl)aceticacid
• LS-06903
• ALBB-022212
• EN300-7378320
• 100219-71-4
• MFCD00700893
• 2-(6-bromo-2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetic acid
• C91132
• Z402374770
• (6-Bromo-2-oxo-1,3-benzoxazol-3(2H)-yl)acetic Acid

• MDL： MFCD00700893
• Inchi： 1S/C9H6BrNO4/c10-5-1-2-6-7(3-5)15-9(14)11(6)4-8(12)13/h1-3H,4H2,(H,12,13)
• InChI Key： SQNUVNXWEMZEKN-UHFFFAOYSA-N
• SMILES： O1C2=CC(Br)=CC=C2N(CC(O)=O)C1=O

Computed Properties

• Exact Mass: 270.94802g/mol
• Monoisotopic Mass: 270.94802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 272.05g/mol
• XLogP3: 1.6
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazolones